(2E,5E)-2,5-bis(cyclohex-3-en-1-ylmethylidene)cyclopentan-1-ol

• IUPAC Name: (2E,5E)-2,5-bis(cyclohex-3-en-1-ylmethylidene)cyclopentan-1-ol
• InChI: InChI=1S/C19H26O/c20-19-17(13-15-7-3-1-4-8-15)11-12-18(19)14-16-9-5-2-6-10-16/h1-3,5,13-16,19-20H,4,6-12H2/b17-13+,18-14+
• InChI Key: VMCGLOFKWZYZCS-HBKJEHTGSA-N
• Canonical SMILES: C1CC(CC=C1)C=C2CCC(=CC3CCC=CC3)C2O
• Isomeric SMILES: C1C=CCC(C1)/C=C\2/C(/C(=C/C3CC=CCC3)/CC2)O
• Molecular Formula: C19H26O
• Molecular Weight: 270.4 g/mol

Description

(2E,5E)-2,5-bis(cyclohex-3-en-1-ylmethylidene)cyclopentan-1-ol is a chemical compound listed in the PubChem database It is known for its unique properties and applications in various scientific fields

Chemical Reactions Analysis

(2E,5E)-2,5-bis(cyclohex-3-en-1-ylmethylidene)cyclopentan-1-ol undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in the formation of substituted compounds .

Scientific Research Applications

(2E,5E)-2,5-bis(cyclohex-3-en-1-ylmethylidene)cyclopentan-1-ol has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and as a building block for more complex molecules. In biology, it may be utilized in studies involving enzyme interactions and metabolic pathways. In medicine, this compound is investigated for its potential therapeutic effects and its role in drug development. Industrial applications include its use in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of (2E,5E)-2,5-bis(cyclohex-3-en-1-ylmethylidene)cyclopentan-1-ol involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context. Understanding the mechanism of action is crucial for developing effective therapeutic strategies and optimizing its use in various applications .

Comparison with Similar Compounds

(2E,5E)-2,5-bis(cyclohex-3-en-1-ylmethylidene)cyclopentan-1-ol can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable structures or functional groups. The comparison can reveal differences in reactivity, stability, and applications. For instance, while some compounds may share similar chemical properties, this compound might exhibit distinct biological activities or industrial uses .

Conclusion

This compound is a versatile compound with significant potential in various scientific fields Its unique properties and diverse applications make it a valuable subject of study in chemistry, biology, medicine, and industry